N-(4-(2-(methylamino)-2-oxoethyl)phenyl)thiophene-2-carboxamide

Specification

• CAS No.: 1060285-72-4
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34g/mol
• IUPAC Name: N-[4-[2-(methylamino)-2-oxoethyl]phenyl]thiophene-2-carboxamide
• Standard InChI: InChI=1S/C14H14N2O2S/c1-15-13(17)9-10-4-6-11(7-5-10)16-14(18)12-3-2-8-19-12/h2-8H,9H2,1H3,(H,15,17)(H,16,18)
• Standard InChI Key: RFMMCUFEZPJPDC-UHFFFAOYSA-N
• SMILES: CNC(=O)CC1=CC=C(C=C1)NC(=O)C2=CC=CS2
• Canonical SMILES: CNC(=O)CC1=CC=C(C=C1)NC(=O)C2=CC=CS2

Introduction

Chemical Formula and Identifiers

• Molecular Formula: Not explicitly provided in the search results, but it can be deduced from the structure as C$_{18}$H$_{18}$N$_{2}$O$_{2}$S.

• InChI and InChIKey: Not available for this specific compound in the search results.

• SMILES: Not available for this specific compound in the search results.

Synthesis and Preparation

The synthesis of thiophene derivatives typically involves the reaction of thiophene-2-carboxylic acid with an appropriate amine. For N-(4-(2-(methylamino)-2-oxoethyl)phenyl)thiophene-2-carboxamide, the synthesis might involve a multi-step process starting from thiophene-2-carboxylic acid and a suitably functionalized aniline derivative.

Biological Activity

Thiophene derivatives are known for their diverse biological activities. While specific data on N-(4-(2-(methylamino)-2-oxoethyl)phenyl)thiophene-2-carboxamide is not available, similar compounds have shown potential as anticancer agents, anti-inflammatory agents, and more. The presence of the carboxamide group and the thiophene ring suggests that this compound could exhibit biological activity, potentially acting as an inhibitor or modulator of specific enzymes or receptors.

Research Findings and Potential Applications

Given the lack of specific research findings on this compound, potential applications can be inferred from related thiophene derivatives. These compounds are often explored for their pharmacological properties, including:

• Anticancer Activity: Thiophene derivatives have been studied for their ability to inhibit cancer cell growth.

• Anti-inflammatory Activity: Some thiophene compounds have shown promise as anti-inflammatory agents.

• Pharmacokinetic Properties: The carboxamide linkage can influence the compound's solubility and bioavailability.